Cas no 40911-07-7 (2-Butanol,4-(butylnitrosoamino)-)

• Product Name: 2-Butanol,4-(butylnitrosoamino)-
• CAS No: 40911-07-7
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 332699
• PubChem ID: 38704
• Update Time: 2025-04-19

2-Butanol,4-(butylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,4-(butylnitrosoamino)-
• N-butyl-N-(3-hydroxybutyl)nitrous amide
• 2-BUTANOL, 4-(BUTYLNITROSOAMINO)-
• N-Butyl-N-(3-hydroxybutyl)nitrosamine
• BRN 2244580
• 40911-07-7
• 4-[butyl(nitroso)amino]-2-butanol
• AKOS006279328
• DTXSID90961297

• Inchi： 1S/C8H18N2O2/c1-3-4-6-10(9-12)7-5-8(2)11/h8,11H,3-7H2,1-2H3
• InChI Key： WOFRTBWWWXOQRM-UHFFFAOYSA-N
• SMILES： OC(C)CCN(CCCC)N=O

Computed Properties

• Exact Mass: 174.136827821g/mol
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.0752 (rough estimate)
• Boiling Point: 305.23°C (rough estimate)
• Refractive Index: 1.4635 (estimate)